Bis(dimethylamino)methylsilane
Overview
Description
Bis(dimethylamino)methylsilane (BDMMS) is a versatile organosilicon compound that has been used in a variety of scientific research applications. It is a colorless liquid that is highly soluble in water and other organic solvents. BDMMS is primarily used as a reagent for the synthesis of organosilicon compounds and as a catalyst for various reactions. It has also been used as a ligand for metal-catalyzed reactions and in the preparation of polymer-supported reagents.
Scientific Research Applications
Plasma Polymerization for Amino Group-Containing Polymers
- Application Summary: BDMMS plays a vital role in plasma polymerization processes. The polymers produced exhibit different chemical compositions based on the nature of the monomers, and BDMMS is effective in forming polymers with fewer fragmentations of methylamino groups.
- Methods of Application: The polymer deposition process is faster with BDMMS compared to other systems.
- Results or Outcomes: This application is critical for developing specific polymers with desired properties.
Development of Oxysilane Polymers
- Application Summary: BDMMS is essential in the polycondensation process to create oxysilane polymers. These polymers are synthesized through the aminosilane deficient method and have varied thermal properties.
- Methods of Application: The research provides a systematic description of this polycondensation, offering an alternative route to traditional methods.
- Results or Outcomes: The synthesized polymers’ properties, such as thermal stability and glass transition temperature, are analyzed, proving the versatility of BDMMS in polymer science.
Synthesis of Organosilicon Compounds
- Application Summary: BDMMS is primarily used as a reagent for the synthesis of organosilicon compounds.
- Methods of Application: It can react with various organic functional groups to synthesize silicon-based compounds.
- Results or Outcomes: The resulting organosilicon compounds have diverse applications in industries such as electronics, coatings, and healthcare.
Catalyst for Various Reactions
- Application Summary: BDMMS has been used as a catalyst for various reactions.
- Methods of Application: The specific application depends on the reaction, but generally, BDMMS is added to the reaction mixture to speed up the reaction rate.
- Results or Outcomes: The use of BDMMS as a catalyst can improve the efficiency and selectivity of various chemical reactions.
Preparation of Silicon Resins and Silica Gel
- Application Summary: BDMMS can react with other organic functional groups to synthesize silicon resins and silica gel .
- Methods of Application: BDMMS is used in the synthesis process, which involves chemical reactions with other organic functional groups .
- Results or Outcomes: The resulting silicon resins and silica gel have a wide range of applications, including coatings, adhesives, and sealants .
Synthesis of Organosilicon Compounds
- Application Summary: BDMMS is primarily used as a reagent for the synthesis of organosilicon compounds .
- Methods of Application: It can react with various organic functional groups to synthesize silicon-based compounds .
- Results or Outcomes: The resulting organosilicon compounds have diverse applications in industries such as electronics, coatings, and healthcare .
Catalyst for Various Reactions
- Application Summary: BDMMS has been used as a catalyst for various reactions .
- Methods of Application: The specific application depends on the reaction, but generally, BDMMS is added to the reaction mixture to speed up the reaction rate .
- Results or Outcomes: The use of BDMMS as a catalyst can improve the efficiency and selectivity of various chemical reactions .
Preparation of Silicon Resins and Silica Gel
- Application Summary: BDMMS can react with other organic functional groups to synthesize silicon resins and silica gel .
- Methods of Application: BDMMS is used in the synthesis process, which involves chemical reactions with other organic functional groups .
- Results or Outcomes: The resulting silicon resins and silica gel have a wide range of applications, including coatings, adhesives, and sealants .
properties
InChI |
InChI=1S/C5H15N2Si/c1-6(2)8(5)7(3)4/h1-5H3 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHSRTMNPWKRPHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)[Si](C)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H15N2Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80885211 |
Source
|
| Record name | Silanediamine, N,N,N',N',1-pentamethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80885211 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(dimethylamino)methylsilane | |
CAS RN |
22705-33-5 |
Source
|
| Record name | Silanediamine, N,N,N',N',1-pentamethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022705335 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silanediamine, N,N,N',N',1-pentamethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Silanediamine, N,N,N',N',1-pentamethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80885211 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Bis(dimethylamino)methylsilane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.042 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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